molecular formula C21H22N2O3 B8456702 1h-Indole-1-carboxylic acid,5-(benzoylmethylamino)-,1,1-dimethylethyl ester

1h-Indole-1-carboxylic acid,5-(benzoylmethylamino)-,1,1-dimethylethyl ester

Cat. No.: B8456702
M. Wt: 350.4 g/mol
InChI Key: IQEOPMCKCIOZRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole-1-carboxylic acid,5-(benzoylmethylamino)-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H22N2O3

Molecular Weight

350.4 g/mol

IUPAC Name

tert-butyl 5-[benzoyl(methyl)amino]indole-1-carboxylate

InChI

InChI=1S/C21H22N2O3/c1-21(2,3)26-20(25)23-13-12-16-14-17(10-11-18(16)23)22(4)19(24)15-8-6-5-7-9-15/h5-14H,1-4H3

InChI Key

IQEOPMCKCIOZRP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)N(C)C(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-(benzoyl-methyl-amino)-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester (500 mg) and MnO2 (5 g) in toluene (20 mL) was heated at 80° C. for 1 h. Additional MnO2 (5 g) was introduced and the resulting mixture was stirred at 80° C. for 1 h. After cooling to room temperature, the mixture was filtered through celite and the filtrate was concentrated. The product was purified by chromatography (30% EtOAc-hexanes) to give 5-(benzoyl-methyl-amino)-indole-1-carboxylic acid tert-butyl ester (372 mg, 75%).
Name
5-(benzoyl-methyl-amino)-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
5 g
Type
catalyst
Reaction Step One
Name
Quantity
5 g
Type
catalyst
Reaction Step Two

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